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Compound Name: Lasofoxifene hcl

Cat. No.: B15151347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lasofoxifene, a selective estrogen receptor modulator (SERM), is a nonsteroidal compound

that exhibits high binding affinity for the estrogen receptor (ER). Its mechanism of action

involves the modulation of ER activity, leading to potential therapeutic applications in conditions

such as osteoporosis and breast cancer. Accurate and reproducible in vitro studies are crucial

for elucidating the pharmacological profile of Lasofoxifene. A critical first step in these

experiments is the proper dissolution of Lasofoxifene hydrochloride (HCl) to prepare stable and

biologically active solutions. This document provides detailed application notes and protocols

for the dissolution of Lasofoxifene HCl for use in a variety of in vitro experimental settings.

Solubility of Lasofoxifene HCl
The solubility of Lasofoxifene HCl is a key factor in the preparation of stock and working

solutions for in vitro assays. Based on available data, Lasofoxifene HCl exhibits the following

solubility characteristics:
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Solvent Solubility
Concentration
(mM)

Notes

DMSO 9.09 mg/mL 21.98 mM

Requires sonication

and pH adjustment to

4 with 1 M HCl for

optimal dissolution.

Use of new,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can negatively impact

solubility.

Water Insoluble -

Ethanol Insoluble -

Chloroform Soluble -

Not suitable for in vitro

biological

experiments.

Experimental Protocols
Preparation of a 10 mM Lasofoxifene HCl Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of Lasofoxifene HCl in
dimethyl sulfoxide (DMSO). This high-concentration stock can then be serially diluted in cell

culture medium for various in vitro applications.

Materials:

Lasofoxifene HCl powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

1 M Hydrochloric Acid (HCl), sterile
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Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Sterile, filter-equipped pipette tips

Vortex mixer

Water bath sonicator

Procedure:

Weighing Lasofoxifene HCl: In a sterile environment (e.g., a laminar flow hood), accurately

weigh the desired amount of Lasofoxifene HCl powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight of

Lasofoxifene: 413.56 g/mol ), weigh out 4.14 mg of the compound.

Initial Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the vial

containing the Lasofoxifene HCl powder. For a 10 mM solution, this would be slightly less

than the final desired volume to account for the addition of HCl.

pH Adjustment: Carefully add 1 M HCl dropwise to the DMSO-Lasofoxifene HCl mixture

while monitoring the pH. The target pH is 4.0. This step is crucial for complete dissolution.

Sonication: Place the vial in a water bath sonicator and sonicate until the Lasofoxifene HCl
is completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Volume Adjustment: Once fully dissolved, bring the solution to the final desired volume with

anhydrous DMSO.

Sterilization: While DMSO is inherently bacteriostatic, if further sterilization is required for

sensitive applications, the stock solution can be filtered through a 0.22 µm sterile syringe

filter compatible with DMSO (e.g., a PTFE filter).

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term
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storage. Under these conditions, the stock solution is expected to be stable for several

months.

Preparation of Working Solutions for Cell Culture
This protocol details the dilution of the 10 mM Lasofoxifene HCl DMSO stock solution into cell

culture medium to achieve the desired final concentration for treating cells.

Materials:

10 mM Lasofoxifene HCl stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or conical tubes

Sterile, filter-equipped pipette tips

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the 10 mM Lasofoxifene HCl stock solution

at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the final desired working concentration. It is recommended to perform dilutions in a

stepwise manner to prevent precipitation of the compound. For example, to prepare a 1 µM

working solution, you can first dilute the 10 mM stock 1:100 in media to get a 100 µM

intermediate solution, and then dilute this intermediate solution 1:100 in media to get the final

1 µM concentration.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is kept to a minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.[1]

[2] A vehicle control (media with the same final concentration of DMSO) should always be

included in experiments.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately to ensure stability and biological activity.
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Signaling Pathway and Experimental Workflow
Lasofoxifene Mechanism of Action
Lasofoxifene acts as a selective estrogen receptor modulator. It binds to estrogen receptors

(ERα and ERβ), which are intracellular receptors. Upon binding, the Lasofoxifene-ER complex

translocates to the nucleus and binds to specific DNA sequences known as estrogen response

elements (EREs) in the promoter regions of target genes. This binding can either activate or

repress gene transcription, depending on the tissue and the co-regulatory proteins present.
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Click to download full resolution via product page

Caption: Lasofoxifene binds to the estrogen receptor, leading to its translocation to the nucleus

and modulation of gene expression.

Experimental Workflow for In Vitro Dissolution and Cell
Treatment
The following diagram illustrates the general workflow for dissolving Lasofoxifene HCl and

preparing it for use in cell-based assays.
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Workflow for Lasofoxifene HCl In Vitro Experiments
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Caption: A stepwise workflow for the preparation of Lasofoxifene HCl solutions for in vitro cell-

based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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